1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H22ClN3O3/c1-28-19-5-3-2-4-17(19)23-10-12-24(13-11-23)18-14-20(26)25(21(18)27)16-8-6-15(22)7-9-16/h2-9,18H,10-14H2,1H3
• InChI Key: RLHHFQYPQCJASJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3CC(=O)N(C3=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C21H22ClN3O3
• Molecular Weight: 399.9 g/mol

Description

1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione, also known as CPMP, is a chemical compound that has been extensively studied for its potential therapeutic applications. CPMP is a member of the pyrrolidine class of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been studied for its potential therapeutic applications in a variety of fields, including neuroscience, cancer research, and drug addiction. In neuroscience, 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to have anxiolytic and antidepressant effects, as well as the ability to enhance cognitive function. In cancer research, 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to inhibit the growth of prostate cancer cells. In drug addiction research, 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to reduce the rewarding effects of cocaine and amphetamines.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in mood regulation and reward processing. 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione may also act as an antagonist at certain receptor sites, which could explain its ability to reduce the rewarding effects of drugs of abuse.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to have a variety of biochemical and physiological effects. In animal studies, 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to increase the levels of serotonin and dopamine in the brain, as well as increase the expression of certain genes involved in neuronal plasticity. 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has also been shown to reduce inflammation and oxidative stress in the brain, which could have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione is its ability to cross the blood-brain barrier, which makes it a promising candidate for the treatment of neurological disorders. 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione is also relatively easy to synthesize, which makes it accessible to a wide range of researchers. However, one of the limitations of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione is its lack of selectivity, as it has been shown to interact with a wide range of receptor sites in the brain. This could make it difficult to develop 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione into a specific therapeutic agent.

Future Directions

There are several future directions for research on 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione. One area of interest is the development of more selective analogs of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione, which could have enhanced therapeutic potential. Another area of interest is the investigation of the long-term effects of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione on the brain, as well as its potential for neuroprotection. Finally, the use of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione in combination with other drugs could be explored, as it may have synergistic effects with other compounds.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione involves the reaction of 4-chlorophenylacetic acid with 2-methoxyphenylpiperazine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with pyrrolidine-2,5-dione to form 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione. The synthesis of 1-(4-chlorophenyl)-3-[4-(2-methoxyphenyl)-1-piperazinyl]-2,5-pyrrolidinedione has been optimized to increase the yield and purity of the compound, making it a viable candidate for further research.